Cas no 61628-43-1 (1,3-Benzenedicarboxylic acid, 2-[(2-carboxyphenyl)thio]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-[(2-carboxyphenyl)thio]-
• CAS No: 61628-43-1
• MF: C₁₅H₁₀O₆S
• MW: 318.301303386688
• CID: 472206
• PubChem ID: 12449191
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(2-carboxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-[(2-carboxyphenyl)thio]-
• 2-(2-carboxyphenyl)sulfanylbenzene-1,3-dicarboxylic acid
• 61628-43-1
• DTXSID90498750
• 2-[(2-Carboxyphenyl)sulfanyl]benzene-1,3-dicarboxylic acid
• SCHEMBL6037796

• Inchi： 1S/C15H10O6S/c16-13(17)8-4-1-2-7-11(8)22-12-9(14(18)19)5-3-6-10(12)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： LJQAELSINGGMGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 318.0198
• Monoisotopic Mass: 318.01980921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 111.9